Cas no 77301-47-4 (Benzoyl chloride,3-benzoyl-)

• Product Name: Benzoyl chloride,3-benzoyl-
• CAS No: 77301-47-4
• MF: C₁₄H₉ClO₂
• MW: 244.67306303978
• CID: 549322
• PubChem ID: 12797306
• Update Time: 2025-07-15

Benzoyl chloride,3-benzoyl- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,3-benzoyl-
• 3-BENZOYL BENZOYL CHLORIDE
• m-Benzoylbenzoyl chloride
• Benzoyl chloride, 3-benzoyl-
• Benzoylwasserstoff Benzoylchlorid
• DTXSID40510138
• 3-benzoylbenzoyl chloride
• RBBMPXMOUHLZIO-UHFFFAOYSA-N
• 3-BENZOYLBENZOYLCHLORIDE
• A934884
• 77301-47-4
• SCHEMBL3866038

• MDL： MFCD09751753
• Inchi： 1S/C14H9ClO2/c15-14(17)12-8-4-7-11(9-12)13(16)10-5-2-1-3-6-10/h1-9H
• InChI Key： RBBMPXMOUHLZIO-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=CC(=C1)C(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 244.02917
• Monoisotopic Mass: 244.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on Benzoyl chloride,3-benzoyl-

Introduction to Benzoyl chloride and 3-benzoyl- Compounds

Benzoyl chloride, a highly reactive and versatile chemical compound, is widely recognized for its significant applications in the field of organic synthesis and pharmaceutical research. With the CAS number 77301-47-4, this compound has garnered considerable attention due to its role in the development of various bioactive molecules. The chemical structure of Benzoyl chloride features a chloro-substituted benzoyl group, which makes it an invaluable reagent in the synthesis of esters, amides, and other functional derivatives. This introduction aims to provide a comprehensive overview of Benzoyl chloride, focusing on its properties, applications, and recent advancements in research.

The molecular formula of Benzoyl chloride is C₇H₅ClO, and it is characterized by its strong electrophilic nature, which facilitates various nucleophilic substitution reactions. This reactivity has made it a cornerstone in the synthesis of complex molecules, particularly in the pharmaceutical industry. One of the most notable applications of Benzoyl chloride is in the production of antibiotics and antiviral agents. Its ability to introduce the benzoyl group into molecular frameworks has been instrumental in developing drugs that target bacterial and viral infections.

In recent years, researchers have been exploring new methodologies to harness the potential of Benzoyl chloride in drug discovery. A significant area of interest has been its use in the synthesis of protease inhibitors, which are crucial for treating diseases such as HIV and hepatitis C. The 3-benzoyl- functional group derived from Benzoyl chloride plays a pivotal role in designing molecules that can selectively inhibit specific proteases, thereby disrupting viral replication cycles. This approach has shown promising results in preclinical studies, highlighting the importance of Benzoyl chloride in medicinal chemistry.

Moreover, advancements in green chemistry have led to the development of more sustainable methods for producing Benzoyl chloride. Traditional synthesis methods often involve harsh conditions and generate significant waste, but newer techniques are aimed at minimizing these environmental impacts. For instance, catalytic processes have been optimized to improve yield while reducing energy consumption. These innovations not only enhance the efficiency of producing Benzoyl chloride but also align with global efforts to promote sustainable industrial practices.

The role of 3-benzoyl- derivatives extends beyond pharmaceuticals into agrochemicals and material science. In agrochemicals, these compounds are used to develop novel pesticides and herbicides that offer higher efficacy with lower environmental impact. The benzoyl group's ability to modulate biological activity makes it an attractive moiety for designing molecules that can interact with target enzymes or receptors in pests and weeds. Similarly, in material science, 3-benzoyl- compounds are being explored for their potential applications in polymer chemistry and coatings, where their reactivity contributes to creating advanced materials with enhanced properties.

Recent research has also delved into the mechanistic aspects of reactions involving Benzoyl chloride. Understanding these mechanisms is crucial for optimizing synthetic routes and developing new applications. For example, studies have focused on how the presence of different solvents or catalysts affects the reaction kinetics and product distribution. Such insights are vital for industrial-scale production and for tailoring reactions to specific needs. Additionally, computational methods have been employed to model the interactions between Benzoyl chloride and other molecules, providing valuable predictions for experimental outcomes.

The safety profile of Benzoyl chloride is another critical aspect that warrants attention. While it is a powerful reagent, proper handling procedures must be followed to mitigate any risks associated with its use. Personal protective equipment (PPE) such as gloves, goggles, and lab coats is essential when working with this compound. Furthermore, adequate ventilation and storage conditions must be maintained to prevent accidents. By adhering to safety protocols, researchers can safely utilize Benzoyl chloride in their experiments without compromising their well-being.

In conclusion,Benzoyl chloride, with its CAS number 77301-47-4, remains a cornerstone in organic synthesis and pharmaceutical research. Its versatility and reactivity make it indispensable for developing a wide range of bioactive molecules. Recent advancements in synthetic methodologies and green chemistry have further enhanced its utility while reducing environmental impacts. As research continues to uncover new applications for both Benzoyl chloride and its derivatives like 3-benzoyl-, its significance in science and industry is set to grow even further.